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Compound of Interest

Compound Name: Lanthanum hydroxide

Cat. No.: B1217558 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical and safety information for Lanthanum
Hydroxide (La(OH)₃). The data herein is compiled for professionals in research and

development who require detailed knowledge of this compound's properties, hazards, and

handling procedures.

Chemical Identification and Properties
Lanthanum Hydroxide, also known as Lanthanum(III) hydroxide or Lanthanum trihydroxide, is

an inorganic compound with the chemical formula La(OH)₃.[1][2][3] It is a source of Lanthanum

that is highly insoluble in water and is used in environments with a higher (basic) pH.[1]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 14507-19-8[1][2][3][4]

EC Number 238-510-2[1][3][5]

IUPAC Name Lanthanum trihydroxide[4]

Molecular Formula La(OH)₃ or H₃LaO₃[2][3][4]

Molecular Weight 189.93 g/mol [2][3][4]

Synonyms
Lanthanum Hydrate, Lanthanum(III)

hydroxide[1][3]

Table 2: Physical and Chemical Properties

Property Value

Appearance
White amorphous solid/powder, sometimes with

chunks[2][6][7]

Odor Odorless[7][8]

Solubility
Insoluble in water; Soluble in strong mineral

acids[1][6][9]

Melting Point Decomposes on heating[6][9][10]

Density 4.27 g/cm³ at 20°C[9]

Vapor Pressure 0 Pa at 25°C[9]

Crystal Structure Hexagonal[5]

Safety and Hazard Information
The safety profile of Lanthanum Hydroxide varies across different suppliers and safety data

sheets. Some sources indicate it has no significant health hazards at the concentrations

supplied, while others classify it as a corrosive substance that can cause severe skin burns and

eye damage.[8][11] It is crucial to consult the specific Safety Data Sheet (SDS) provided by the

supplier for the material being used.
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Table 3: GHS Hazard Identification Summary

Category Information

Pictogram GHS05 (Corrosive)[5]

Signal Word Danger[5][11]

Hazard Statements

H314: Causes severe skin burns and eye

damage[5][11] H315: Causes skin irritation[10]

H319: Causes serious eye irritation[10] H335:

May cause respiratory irritation[10]

Precautionary Statements

P260: Do not breathe dust[5] P280: Wear

protective gloves/protective clothing/eye

protection/face protection[5][11]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing[5][11] P310: Immediately

call a POISON CENTER or doctor/physician[5]

[11]

Table 4: Toxicological Summary

Effect Data

Acute Toxicity No data available[12]

Skin Corrosion/Irritation Causes severe skin burns and eye damage[11]

Carcinogenicity Not identified as a carcinogen by IARC[11][12]

Germ Cell Mutagenicity No data available[12]

Reproductive Toxicity No data available[12]

Specific Target Organ Toxicity

Single Exposure: May cause respiratory

irritation.[10] Repeated Exposure: No data

available.[12]
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Experimental and Safety Protocols
Detailed experimental protocols for specific research applications are beyond the scope of a

general safety guide. However, established safety protocols for handling, storage, and

emergency procedures are critical for laboratory personnel.

A standardized first aid protocol is essential when working with potentially hazardous materials.

Table 5: First Aid Protocols

Exposure Route Protocol

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Immediately call a

physician.[8][11]

Skin Contact

Take off contaminated clothing and shoes

immediately. Wash off with soap and plenty of

water for at least 15 minutes. Consult a

physician.[8][11]

Inhalation
Remove to fresh air. If not breathing, give

artificial respiration. Consult a physician.[8][11]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.

Never give anything by mouth to an

unconscious person. Consult a physician.[8][11]

Proper handling and storage are paramount to ensuring laboratory safety and maintaining the

integrity of the chemical.

Table 6: Handling and Storage Procedures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA43123~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2020:27:16~~Lanthanum(III
https://www.cdhfinechemical.com/images/product/msds/78_206457669_LANTHANUMHYDROXIDE-CASNO.14507-19-8-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA43123~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2020:27:16~~Lanthanum(III
https://www.cdhfinechemical.com/images/product/msds/78_206457669_LANTHANUMHYDROXIDE-CASNO.14507-19-8-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA43123~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2020:27:16~~Lanthanum(III
https://www.cdhfinechemical.com/images/product/msds/78_206457669_LANTHANUMHYDROXIDE-CASNO.14507-19-8-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA43123~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2020:27:16~~Lanthanum(III
https://www.cdhfinechemical.com/images/product/msds/78_206457669_LANTHANUMHYDROXIDE-CASNO.14507-19-8-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure Recommendations

Safe Handling

Handle in accordance with good industrial

hygiene and safety practices.[11] Avoid dust

formation and aerosols.[11][13] Use in a well-

ventilated area.[11] Wear appropriate personal

protective equipment (PPE), including safety

glasses with side-shields or face shield, and

chemical-resistant gloves.[11][13]

Storage

Keep container tightly closed in a dry, cool, and

well-ventilated place.[8][12] Store in an inert

atmosphere.[9]

Incompatible Materials Oxidizing agents.[7][8]

Disposal

Dispose of surplus and non-recyclable solutions

via a licensed disposal company.[11] Do not let

the product enter drains.[11][13] Dispose of as

unused product in accordance with local

regulations.[11][13]

Visualized Workflows and Pathways
To facilitate understanding, the following diagrams illustrate key logical and procedural

workflows for Lanthanum Hydroxide.
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Receiving
Lanthanum Hydroxide
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- Lab Coat
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Caption: Safe Handling Workflow for Lanthanum Hydroxide.
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Personnel Exposure Occurs

Skin Contact

Eye Contact

Inhalation

Remove Contaminated Clothing
Wash with Soap & Water (15+ min)

Rinse with Water (15+ min)
Remove Contact Lenses

Move to Fresh Air
Provide Artificial Respiration if Needed

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Emergency First Aid Pathway for Exposure Events.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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